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A Comparative Analysis of (E)- and (Z)-1,4-Dichloro-2-butene Isomers

A comprehensive guide for researchers and drug development professionals on the distinct

characteristics of the (E) and (Z) isomers of 1,4-dichloro-2-butene.

The (E) and (Z) isomers of 1,4-dichloro-2-butene are organochlorine compounds that serve as

important intermediates in industrial synthesis, notably in the production of chloroprene, a

monomer for synthetic rubbers like Neoprene.[1] While they share the same molecular formula

and connectivity, their different spatial arrangements around the carbon-carbon double bond

result in distinct physical, chemical, and toxicological properties. This guide provides a detailed

comparison of these two isomers, supported by experimental data and protocols.

Understanding E/Z Isomerism in Dichlorobutene
Stereoisomerism in alkenes arises from the restricted rotation around the C=C double bond.[2]

The E/Z notation is used to describe the absolute stereochemistry of the substituents. The

designation is based on the Cahn-Ingold-Prelog (CIP) priority rules, where priority is assigned

based on the atomic number of the atoms directly attached to the double-bonded carbons.[3][4]

(Z)-isomer: The "Z" stands for the German word "zusammen," meaning "together." In this

isomer, the two higher-priority groups are on the same side of the double bond.[4][5]

(E)-isomer: The "E" is from the German "entgegen," meaning "opposite." Here, the two

higher-priority groups are on opposite sides of the double bond.[4][5]
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In 1,4-dichloro-2-butene, the substituents on each carbon of the double bond are a

chloromethyl group (-CH2Cl) and a hydrogen atom (-H). Since chlorine has a higher atomic

number than carbon, and carbon has a higher atomic number than hydrogen, the -CH2Cl

group is assigned a higher priority than the -H atom on each carbon.
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Figure 1. E/Z isomerism in 1,4-dichloro-2-butene.
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Physical Properties
The difference in the spatial arrangement of the atoms leads to variations in the physical

properties of the (E) and (Z) isomers. The (E)-isomer, being more symmetrical, can pack more

efficiently into a crystal lattice, resulting in a higher melting point. The boiling points, however,

are quite similar.

Property
(E)-1,4-dichloro-2-
butene

(Z)-1,4-dichloro-2-
butene

Mixture (cis/trans)

CAS Number 110-57-6[6] 1476-11-5[7] 764-41-0[8]

Molecular Weight 124.996 g/mol [6] 124.996 g/mol [7] 124.996 g/mol [8]

Appearance Colorless liquid[9] - Colorless liquid[10]

Melting Point 1 °C[11] -48 °C[11] -54 °F to 1 °C[10][11]

Boiling Point
156.1 °C at 1013

hPa[11]

152.5 °C at 1013

hPa[11]

156 °C at 760

mmHg[10][11][12]

Density
1.183 g/cm³ at 25

°C[11]

1.188 g/cm³ at 25

°C[11]

1.1873 g/cm³ at 20

°C[12]

Refractive Index 1.4871 at 25 °C[9] - 1.4870 at 20 °C[12]

Vapor Pressure
3.9 mmHg at 25

°C[12]
- 3.0 mmHg[10]

Flash Point 54 °C[12] - -

Solubility

Soluble in alcohol,

ether, acetone,

benzene.[9] Slightly

soluble in water.[12]

-

Miscible with

benzene, alcohol,

carbon tetrachloride.

[10]
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Experimental Protocol: Synthesis and Isomerization
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The industrial production of 1,4-dichloro-2-butene involves the chlorination of butadiene. This

process typically yields a mixture of isomers, including 3,4-dichloro-1-butene and both (E) and

(Z) isomers of 1,4-dichloro-2-butene.[1][10]

Objective: To synthesize a mixture of dichlorobutene isomers and subsequently enrich the

mixture in the desired isomer.

Materials:

1,3-Butadiene

Chlorine gas

Catalyst (e.g., a copper-based catalyst)

Sodium hydroxide solution

Organic solvent (e.g., dichloromethane)

Standard laboratory glassware for gas-phase or liquid-phase reactions

Distillation apparatus

Procedure:

Chlorination of Butadiene: In a suitable reactor, butadiene is reacted with chlorine. This can

be carried out in either the liquid or vapor phase. The reaction is exothermic and should be

carefully controlled to prevent unwanted side reactions. This initial reaction produces a

mixture of 3,4-dichloro-1-butene, (Z)-1,4-dichloro-2-butene, and (E)-1,4-dichloro-2-butene.[1]

[10]

Isomerization: The resulting mixture of dichlorobutenes is heated, typically to temperatures

between 60-120 °C, often in the presence of a catalyst.[1] This heating process promotes the

equilibration of the isomers. An equilibrium mixture is formed, which is significantly richer in

the thermodynamically more stable (E)-1,4-dichloro-2-butene.[10] For instance, at 100 °C in

the presence of a catalyst, a liquid mixture can equilibrate to approximately 21% 3,4-

dichloro-1-butene, 7% (Z)-1,4-dichloro-2-butene, and 72% (E)-1,4-dichloro-2-butene.[10]
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Separation: The isomers can be separated by fractional distillation due to their slightly

different boiling points. For higher purity, chromatographic methods, such as HPLC or gas

chromatography, may be employed.[13] It has been noted that silica gel impregnated with

silver nitrate can be effective in separating E/Z isomers due to differing pi-complex formation

with the silver ions.[13]

Dehydrochlorination (for Chloroprene Synthesis): The isomer mixture, primarily 3,4-dichloro-

1-butene, is then treated with a dilute sodium hydroxide solution to eliminate hydrogen

chloride, yielding crude chloroprene.[1]
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Figure 2. Industrial synthesis and isomerization workflow.

Chemical Reactivity

Both isomers are reactive due to the presence of the double bond and the allylic chlorides.

They are used as intermediates for the synthesis of other compounds, such as
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hexamethylenediamine and various heterocycles.[1][9][12] The (Z)-isomer, upon reaction with

sodium amide, has been shown to yield trans-1-chloro-1,3-butadiene.[14] The isomers react

slowly with water to form hydrochloric acid and are incompatible with strong oxidizing agents

and strong bases.[12]

Spectroscopic Data
While specific spectral data is not provided in the initial search, the availability of various

spectroscopic analyses for these isomers is documented.

NMR Spectroscopy: Both ¹H NMR and ¹³C NMR spectra are available for cis-1,4-dichloro-2-

butene.[15] These are crucial for confirming the stereochemistry of the isomers.

Mass Spectrometry: Electron ionization mass spectra are available for both the (E)-isomer

and the general mixture, which can be used for molecular weight determination and

fragmentation analysis.[8][16]

Infrared (IR) Spectroscopy: IR spectra are available and can provide information about the

functional groups present and can sometimes be used to distinguish between cis and trans

isomers based on the out-of-plane C-H bending vibrations.[6][8]

Toxicological Profile
The toxicological data for 1,4-dichloro-2-butene is often based on studies conducted with

mixtures of the cis and trans isomers.[17] The substance is classified as toxic and corrosive.
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Toxicological Endpoint Observation

Acute Toxicity (Inhalation)

Very toxic by inhalation with a 4-hour LC50 of

450 mg/m³ in rats. Symptoms include salivation,

lacrimation, and irritation of the respiratory tract.

[11] May be fatal if inhaled.[12]

Acute Toxicity (Oral)

Toxic if swallowed. LD50 in rats is between

>120 and <300 mg/kg body weight, causing

spasms and weakness.[11]

Acute Toxicity (Dermal)

Toxic in contact with skin.[10] The dermal LD50

in rabbits is approximately 735 mg/kg body

weight.[11]

Skin and Eye Irritation

Causes severe skin burns and eye damage.[10]

[11] Protracted contact can lead to dermatitis

and blistering.[10]

Carcinogenicity

Classified as a substance that can cause cancer

by the EPA.[9][10] Long-term inhalation

exposure in rats led to an increased incidence of

nasal tumors.[11]

Reproductive/Developmental Toxicity

No indications of pathological changes in male

or female sex organs in chronic inhalation

studies with rats. It did not show embryotoxic or

teratogenic potential in a developmental toxicity

study with rats.[11]

Conclusion
The (E) and (Z) isomers of 1,4-dichloro-2-butene, while structurally similar, exhibit notable

differences in their physical properties, particularly their melting points, which is a direct

consequence of their molecular geometry. Their synthesis results in a mixture that can be

isomerized to favor the more stable (E)-isomer. Both are hazardous materials, demonstrating

significant toxicity and corrosivity. A thorough understanding of their distinct properties is

essential for their safe handling and effective use in chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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